Cas no 100871-24-7 (Propanedioic acid,2-[(4-hydroxy-3,5-dinitrophenyl)methylene]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-[(4-hydroxy-3,5-dinitrophenyl)methylene]-, 1,3-diethyl ester
• CAS No: 100871-24-7
• MF: C₁₄H₁₄N₂O₉
• MW: 354.268964290619
• CID: 124285
• PubChem ID: 29943921
• Update Time: 2025-04-18

Propanedioic acid,2-[(4-hydroxy-3,5-dinitrophenyl)methylene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[(4-hydroxy-3,5-dinitrophenyl)methylene]-, 1,3-diethyl ester
• 2-(4-HYDROXY-3,5-DINITRO-BENZYLIDENE)-MALONIC ACID DIETHYL ESTER
• diethyl 2-[(4-hydroxy-3,5-dinitrophenyl)methylidene]propanedioate
• (4-Hydroxy-3,5-dinitro-benzyliden)-malonsaeure-diaethylester
• (4-hydroxy-3,5-dinitro-benzylidene)-malonic acid diethyl ester
• ACMC-20m3x8
• AG-D-06688
• CTK3J9323
• Malonicacid, (4-hydroxy-3,5-dinitrobenzylidene)-, diethyl ester (6CI)
• 100871-24-7
• DTXSID70652358
• Diethyl [(4-hydroxy-3,5-dinitrophenyl)methylidene]propanedioate

• Inchi： 1S/C14H14N2O9/c1-3-24-13(18)9(14(19)25-4-2)5-8-6-10(15(20)21)12(17)11(7-8)16(22)23/h5-7,17H,3-4H2,1-2H3
• InChI Key： IRJRNQXNFZMEDB-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(/C=C(\C(=O)OCC)/C(=O)OCC)C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 354.06993g/mol
• Monoisotopic Mass: 354.06993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 354.27g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 165Ų